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Compound of Interest

Compound Name: UBP 1112

Cat. No.: B1662276

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operational protocols, and disposal of UBP 1112.

This document provides critical safety and logistical information for the laboratory use of UBP
1112, a potent and selective antagonist for group Il metabotropic glutamate receptors
(mGIuRs). Adherence to these guidelines is essential to ensure personal safety and maintain
experimental integrity.

Chemical Identification and Properties

UBP 1112, also known as a-Methyl-3-methyl-4-phosphonophenylglycine, is a chemical
compound utilized in neuroscience research to study the function of group Il mGIluRs.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1662276?utm_src=pdf-interest
https://www.benchchem.com/product/b1662276?utm_src=pdf-body
https://www.benchchem.com/product/b1662276?utm_src=pdf-body
https://www.benchchem.com/product/b1662276?utm_src=pdf-body
https://www.benchchem.com/product/b1662276?utm_src=pdf-body
https://www.scbt.com/p/ubp1112-339526-74-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Source

Chemical Name

a-Methyl-3-methyl-4-

Santa Cruz Biotechnology

phosphonophenylglycine
CAS Number 339526-74-8 Santa Cruz Biotechnology[1]
Molecular Formula C10H14NOsP Santa Cruz Biotechnology[1]
Molecular Weight 259.2 g/mol Santa Cruz Biotechnology[1]
Purity >99% Santa Cruz Biotechnology[1]
Solubility Soluble to 100 mM in leq. APEXBIO

NaOH

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling UBP 1112 to prevent exposure.

The toxicological properties of UBP 1112 have not been fully investigated, and it should be

treated as a potentially hazardous substance.

PPE Category

Specification

Rationale

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile)

To prevent skin contact.

Eye Protection

Safety goggles or face shield

To protect eyes from splashes

or dust.

Body Protection

Laboratory coat and other

protective clothing

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a chemical fume hood.
If not available, a NIOSH-
approved respirator is

necessary.

To avoid inhalation of dust or

aerosols.

Handling and Storage
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Proper handling and storage procedures are critical to maintain the stability of the compound
and ensure a safe laboratory environment.

Handling:

» Engineering Controls: Always handle UBP 1112 in a well-ventilated area, preferably within a
chemical fume hood.

e Practices to Avoid: Do not breathe dust. Avoid contact with eyes, skin, and clothing. Avoid
prolonged or repeated exposure.

e Hygiene: Wash hands thoroughly after handling.

Storage:

» Temperature: Store at room temperature.

o Container: Keep the container tightly closed in a dry and well-ventilated place.

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures must be followed to
mitigate any potential hazards.

Spill Response:

o Evacuate: Clear the area of all personnel.

» Ventilate: Ensure the area is well-ventilated.

« Contain: Use an inert material (e.g., sand, earth) to contain the spill.

o Collect: Carefully transfer the spilled material and containment substance into a sealed
container for disposal.

o Clean: Wash the spill site after material pickup is complete.

Disposal:
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» Dispose of UBP 1112 and any contaminated materials in accordance with local, state, and
federal regulations. Do not allow the chemical to enter drains.

Experimental Protocol: Antagonism of Group il
MGIuRs in Hippocampal Slices

The following is a general protocol for utilizing UBP 1112 as a group Ill mGIuR antagonist in an
in vitro setting, based on published research. Researchers should adapt this protocol to their
specific experimental needs.

Objective: To investigate the effect of blocking group Il mGIuRs on synaptic transmission in rat
hippocampal slices.

Materials:

UBP 1112

Artificial cerebrospinal fluid (aCSF)

Rat hippocampal slices

Electrophysiology recording setup

Procedure:

Prepare a stock solution of UBP 1112: Due to its solubility, a stock solution can be prepared
in a dilute NaOH solution and then further diluted in aCSF to the desired final concentration.

o Establish a stable baseline recording: Perfuse the hippocampal slices with standard aCSF
and record baseline synaptic activity for a minimum of 30 minutes.

e Bath apply UBP 1112: Switch the perfusion to aCSF containing UBP 1112 at the desired
experimental concentration (e.g., 15 uM).

o Record experimental data: Continue recording synaptic activity for the duration of the drug
application (e.g., 1 hour).
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o Washout: (Optional) Perfuse the slices with standard aCSF to observe any reversal of the
effects of UBP 1112.

Visualized Information

To further clarify the operational and biological context of UBP 1112, the following diagrams are

provided.
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UBP 1112 Handling and Disposal Workflow

Preparation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Handling

Weigh UBP 1112

N
N
N

\\IiSpiII Occurs
N

N
N

S Spill Response

Prepare Solution Evacuate Area

!

Contain Spill with Inert Material

;

Collect Waste in Sealed Container

Disposal

Dispose of Waste
(Following Regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of UBP 1112.
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Group Il mGluR Signaling Pathway Antagonism by UBP 1112
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Caption: UBP 1112 blocks the activation of the group IIl mGluR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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UBP 1112]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662276#personal-protective-equipment-for-
handling-ubp-1112]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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